Cas no 2228331-48-2 (2-(1H-imidazol-4-yl)ethyl(methyl)(propan-2-yl)amine)
2-(1H-imidazol-4-yl)ethyl(methyl)(propan-2-yl)amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-imidazol-4-yl)ethyl(methyl)(propan-2-yl)amine
- EN300-1775407
- 2228331-48-2
- SCHEMBL12847647
- [2-(1H-imidazol-4-yl)ethyl](methyl)(propan-2-yl)amine
-
- Inchi: 1S/C9H17N3/c1-8(2)12(3)5-4-9-6-10-7-11-9/h6-8H,4-5H2,1-3H3,(H,10,11)
- InChI Key: RWHDHPLLGVRHEV-UHFFFAOYSA-N
- SMILES: N(C)(CCC1=CN=CN1)C(C)C
Computed Properties
- Exact Mass: 167.142247555g/mol
- Monoisotopic Mass: 167.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 31.9Ų
2-(1H-imidazol-4-yl)ethyl(methyl)(propan-2-yl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1775407-0.05g |
[2-(1H-imidazol-4-yl)ethyl](methyl)(propan-2-yl)amine |
2228331-48-2 | 0.05g |
$1188.0 | 2023-09-20 | ||
| Enamine | EN300-1775407-0.1g |
[2-(1H-imidazol-4-yl)ethyl](methyl)(propan-2-yl)amine |
2228331-48-2 | 0.1g |
$1244.0 | 2023-09-20 | ||
| Enamine | EN300-1775407-0.25g |
[2-(1H-imidazol-4-yl)ethyl](methyl)(propan-2-yl)amine |
2228331-48-2 | 0.25g |
$1300.0 | 2023-09-20 | ||
| Enamine | EN300-1775407-0.5g |
[2-(1H-imidazol-4-yl)ethyl](methyl)(propan-2-yl)amine |
2228331-48-2 | 0.5g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1775407-1.0g |
[2-(1H-imidazol-4-yl)ethyl](methyl)(propan-2-yl)amine |
2228331-48-2 | 1g |
$1414.0 | 2023-06-03 | ||
| Enamine | EN300-1775407-2.5g |
[2-(1H-imidazol-4-yl)ethyl](methyl)(propan-2-yl)amine |
2228331-48-2 | 2.5g |
$2771.0 | 2023-09-20 | ||
| Enamine | EN300-1775407-5.0g |
[2-(1H-imidazol-4-yl)ethyl](methyl)(propan-2-yl)amine |
2228331-48-2 | 5g |
$4102.0 | 2023-06-03 | ||
| Enamine | EN300-1775407-10.0g |
[2-(1H-imidazol-4-yl)ethyl](methyl)(propan-2-yl)amine |
2228331-48-2 | 10g |
$6082.0 | 2023-06-03 | ||
| Enamine | EN300-1775407-1g |
[2-(1H-imidazol-4-yl)ethyl](methyl)(propan-2-yl)amine |
2228331-48-2 | 1g |
$1414.0 | 2023-09-20 | ||
| Enamine | EN300-1775407-5g |
[2-(1H-imidazol-4-yl)ethyl](methyl)(propan-2-yl)amine |
2228331-48-2 | 5g |
$4102.0 | 2023-09-20 |
2-(1H-imidazol-4-yl)ethyl(methyl)(propan-2-yl)amine Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 2-(1H-imidazol-4-yl)ethyl(methyl)(propan-2-yl)amine
Research Brief on 2-(1H-imidazol-4-yl)ethyl(methyl)(propan-2-yl)amine (CAS: 2228331-48-2): Recent Advances and Applications in Chemical Biology and Medicine
The compound 2-(1H-imidazol-4-yl)ethyl(methyl)(propan-2-yl)amine (CAS: 2228331-48-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging applications in drug discovery.
Recent studies have highlighted the role of 2-(1H-imidazol-4-yl)ethyl(methyl)(propan-2-yl)amine as a versatile scaffold in the development of novel bioactive compounds. The imidazole moiety, in particular, has been shown to confer important pharmacological properties, including the ability to interact with various biological targets such as enzymes, receptors, and ion channels. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain cancer cell lines, with IC50 values in the low micromolar range.
In terms of synthesis, recent advances have focused on improving the efficiency and scalability of production methods for 2228331-48-2. A team at MIT reported a novel catalytic approach that reduces the number of synthetic steps while maintaining high yield and purity. This development is particularly significant for potential industrial-scale applications, where cost-effectiveness and reproducibility are critical factors.
The mechanism of action of 2-(1H-imidazol-4-yl)ethyl(methyl)(propan-2-yl)amine and its derivatives continues to be an active area of investigation. Preliminary data suggest that these compounds may function through multiple pathways, including modulation of cellular signaling cascades and interference with protein-protein interactions. A recent Nature Chemical Biology paper proposed that certain analogs of this compound exhibit selective binding to specific histone deacetylase (HDAC) isoforms, opening new possibilities for epigenetic therapy development.
From a drug development perspective, the pharmacokinetic properties of 2228331-48-2 derivatives have shown encouraging results in preclinical models. Improved metabolic stability and favorable tissue distribution profiles have been reported in several animal studies, though challenges remain in optimizing blood-brain barrier penetration for potential central nervous system applications. Current research efforts are focused on structural modifications to enhance these properties while maintaining therapeutic efficacy.
Looking forward, the unique chemical architecture of 2-(1H-imidazol-4-yl)ethyl(methyl)(propan-2-yl)amine positions it as a promising lead compound for multiple therapeutic areas. Ongoing clinical trials are evaluating its potential in oncology, neurodegenerative diseases, and inflammatory conditions. The compound's versatility also makes it an attractive candidate for the development of targeted drug delivery systems and diagnostic agents, as evidenced by recent work in nanomedicine applications.
In conclusion, the growing body of research on 2228331-48-2 underscores its significance as a valuable chemical entity in biomedical research. While challenges remain in fully elucidating its mechanism of action and optimizing its therapeutic potential, the current trajectory of investigation suggests that this compound and its derivatives may yield important clinical candidates in the coming years. Continued interdisciplinary collaboration between chemists, biologists, and clinicians will be essential to fully realize the potential of this promising molecule.
2228331-48-2 (2-(1H-imidazol-4-yl)ethyl(methyl)(propan-2-yl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)